- An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons, Green Chemistry, 2019, 21(14), 3802-3806
Cas no 629-59-4 (n-Tetradecane)
Tetradecane [chemical formula: c14h30; CH3 (CH2) 12ch3, formula quantity: 198.39] colorless liquid. Melting point: 6 ℃, boiling point: 254 ℃, density: 0.7628g/ml, flash point: 101 ℃. Insoluble in water, soluble in ethanol. Mainly used in organic synthesis, also used as solvent and standard hydrocarbon< Br>
n-Tetradecane structure
n-Tetradecane Properties
Names and Identifiers
-
- Tetradecane
- tetradecane olefine free
- n-Tetradecane [Standard Material]
- n-Tetradecane
- Tetradecane [Standard Material for GC]
- n-Tetradecane Solution
- TETRADECANE, N-(AS)
- 1-TETRADECANE
- ALKANE C14
- C14-n-alkane
- n-Teradecane
- n-tetradec-1l-ene
- n-Tetradecan
- n-trtradecane
- Tetradecan
- TETRADECANE,N
- Tridecane, methyl-
- Tetradecane, 99%
- C14H30
- BGHCVCJVXZWKCC-UHFFFAOYSA-N
- 03LY784Y58
- Tetradecane, analytical standard
- Tetradekan
- Tetradecane olefine
- Tetradecane, >=99%
- DSSTox_CID_7267
- DSSTox_RID_78378
- DSSTox_GSID_27
- CH3-[CH2]12-CH3
- +Expand
-
- MFCD00008986
- BGHCVCJVXZWKCC-UHFFFAOYSA-N
- 1S/C14H30/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-14H2,1-2H3
- C([H])([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- 1733859
Computed Properties
- 198.23500
- 0
- 0
- 11
- 198.234751
- 14
- 74
- 0
- 0
- 0
- 0
- 0
- 1
- 7.2
- nothing
- 0
- 0
Experimental Properties
- 5.70740
- 0.00000
- n20/D 1.429(lit.)
- Insoluble
- 252-254 °C(lit.)
- 5.5 °C (lit.)
- 1 mmHg ( 76.4 °C)
- Fahrenheit: 212 ° f
Celsius: 100 ° c - <0.0001g/l
- colorless liquid
- Insoluble in water.
- Sensitive to humidity
- 0.762 g/mL at 20 °C(lit.)
n-Tetradecane Security Information
-
GHS07
GHS08 
- XB8000000
- 3
- S24/25
- S23-S24-S62-S24/25
- I; II; III
- R65
-
Xn
- NONH for all modes of transport
- H304,H336,H413
- P261,P301+P310,P331
- warning
- room temp
- 65-67
- Danger
- Yes
- 0.5-6.5%(V)
n-Tetradecane Customs Data
- 2901100000
-
China Customs Code:
2901100000Overview:
2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
n-Tetradecane Price
n-Tetradecane Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Dodecane , Decane , Tridecane , Pentadecane , Hydrogen Catalysts: Ruthenium ; 134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Solvents: Toluene ; 5 min, 30 °C
1.2 Catalysts: (T-4)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-methy… Solvents: Toluene ; 1 h, 30 °C
1.3 Catalysts: Potassium hydroxide , Tricyclohexylphosphine Solvents: Toluene ; rt → 110 °C; 24 h, 110 °C
1.2 Catalysts: (T-4)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-methy… Solvents: Toluene ; 1 h, 30 °C
1.3 Catalysts: Potassium hydroxide , Tricyclohexylphosphine Solvents: Toluene ; rt → 110 °C; 24 h, 110 °C
Reference
Dehydrogenative alcohol coupling and one-pot cross metathesis/dehydrogenative coupling reactions of alcohols using Hoveyda-Grubbs catalysts
,
New Journal of Chemistry,
2021,
45(13),
5992-6000
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Potassium hydroxide , Tricyclohexylphosphine Solvents: Toluene ; rt → 110 °C; 24 h, 110 °C
Reference
Dehydrogenative alcohol coupling and one-pot cross metathesis/dehydrogenative coupling reactions of alcohols using Hoveyda-Grubbs catalysts
,
New Journal of Chemistry,
2021,
45(13),
5992-6000
Synthetic Circuit 4
Reaction Conditions
1.1 Solvents: Toluene ; 5 min, rt
1.2 Catalysts: (T-4)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-methy… Solvents: Toluene ; 2 h, 80 °C; 80 °C → 110 °C
1.3 Catalysts: Potassium hydroxide , Tricyclohexylphosphine ; 110 °C
2.1 Solvents: Toluene ; 5 min, 30 °C
2.2 Catalysts: (T-4)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-methy… Solvents: Toluene ; 1 h, 30 °C
2.3 Catalysts: Potassium hydroxide , Tricyclohexylphosphine Solvents: Toluene ; rt → 110 °C; 24 h, 110 °C
1.2 Catalysts: (T-4)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-methy… Solvents: Toluene ; 2 h, 80 °C; 80 °C → 110 °C
1.3 Catalysts: Potassium hydroxide , Tricyclohexylphosphine ; 110 °C
2.1 Solvents: Toluene ; 5 min, 30 °C
2.2 Catalysts: (T-4)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-methy… Solvents: Toluene ; 1 h, 30 °C
2.3 Catalysts: Potassium hydroxide , Tricyclohexylphosphine Solvents: Toluene ; rt → 110 °C; 24 h, 110 °C
Reference
Dehydrogenative alcohol coupling and one-pot cross metathesis/dehydrogenative coupling reactions of alcohols using Hoveyda-Grubbs catalysts
,
New Journal of Chemistry,
2021,
45(13),
5992-6000
Synthetic Circuit 5
Reaction Conditions
1.1 Catalysts: Iron , Calcium ; 15 min, 500 °C
Reference
Preparation of sodium silicate/red mud-based ZSM-5 with glucose as a second template for catalytic cracking of waste plastics into useful chemicals
,
RSC Advances,
2022,
12(34),
22161-22174
n-Tetradecane Raw materials
- 7-Tetradecene
- Cinnamyl Alcohol
- 1-Ethylnaphthalene
- 1-Allyl-2-methylbenzene
- 1H-Indene,1,1-dimethyl-
- Naphthalene,1,4,6-trimethyl-
- 2-Nonen-1-ol
- 1,6,7-Trimethylnaphthalene
- Azulene
- Indane
- 1,2,3,5-Tetramethylbenzene
- 1,8-Dimethylnaphthalene
- 1,2-Dimethylnaphthalene
- 1,3-Dimethylnaphthalene
- 2,6-Dimethylnaphthalene
- 2-Ethyl Toluene
- 3-Ethyltoluene
- Benzene,(1-methyl-2-cyclopropen-1-yl)-
- 1-Methyl-1H-indene
- 1-Ethyl-2,3-dimethylbenzene
- Indene
n-Tetradecane Preparation Products
- 1-Methyl-2-propylbenzene (1074-17-5)
- Undecane (1120-21-4)
- Dodecane (112-40-3)
- 1,2,3,4-Tetrahydronaphthalene (119-64-2)
- 1H-Indene,2,3-dihydro-1,6-dimethyl- (17059-48-2)
- 1H-Indene, octahydro-5-methyl- (19744-64-0)
- 2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) (2039-89-6)
- 1,2,4-Trimethylcyclohexane (2234-75-5)
- Naphthalene,6-ethyl-1,2,3,4-tetrahydro- (22531-20-0)
- 1H-Indene, 1-methylene- (2471-84-3)
- 1H-Indene,2,3-dihydromethyl- (27133-93-3)
- Dodecane,2,6,11-trimethyl- (31295-56-4)
- 1H-Indene, octahydro-, trans- (3296-50-2)
- 1H-Indene,2,3-dihydro-1,3-dimethyl- (4175-53-5)
- Naphthalene,1,2,3,4-tetrahydro-1,4-dimethyl- (4175-54-6)
- 1H-Indene, octahydro-,(3aR,7aS)-rel- (4551-51-3)
- trans-Decahydronaphthalene (493-02-7)
- Indane (496-11-7)
- 1,2,3,4,5,6,7,8-Octahydrophenanthrene (>85%) (5325-97-3)
- Hexadecane (544-76-3)
- 1,7-Dimethylnaphthalene (575-37-1)
- 3-Ethyltoluene (620-14-4)
- n-Tetradecane (629-59-4)
- n-Pentadecane (629-62-9)
- 1H-Indene,2,3-dihydro-4,7-dimethyl- (6682-71-9)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 4-Methylindan (824-22-6)
- pelargonicn acid, nonyl ester (87310-12-1)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
n-Tetradecane Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:629-59-4)
SDF542
in Stock
25KG,200KG,1000KG
99%
Wednesday, 27 November 2024 14:57
n-Tetradecane Related Literature
-
Naushad Ahmed,Kamal Uddin Ansari Dalton Trans., 2022,51, 8766-8776
-
2. Front cover
-
Ihor Kulai,Jens Ulbrich,Ramiro Guerrero-Santos,Mathias Destarac,Simon Harrisson Polym. Chem., 2017,8, 5023-5032
-
Satish Kasturi,Sri Ramulu Torati,Yun Ji Eom,Syafiq Ahmad,Byong-June Lee,Jong-Sung Yu,CheolGi Kim RSC Adv., 2020,10, 13722-13731
-
Xuan Zhao,Na Na,Jin Ouyang Chem. Sci., 2022,13, 11433-11441
-
6. Front cover
-
7. Reusable biocatalytic crosslinked microparticles self-assembled from enzyme-nanoparticle complexes†Youngdo Jeong,Bradley Duncan,Myoung-Hwan Park,Chaekyu Kim,Vincent M. Rotello Chem. Commun., 2011,47, 12077-12079
-
Benhe Zhong,Yonglan Luo,Guanwei Cui,Xiaodong Guo,Xuping Sun Nanoscale Adv., 2019,1, 961-964
-
Muhammed Esad Saglam,Ilker Akin,Ahmet Ozgur Saf,Haluk Bingol RSC Adv., 2014,4, 12457-12466
-
Xavier Salvatella,Mark W. Peczuh,Margarida Gair\u00ed,Rishi K. Jain,Jorge S\u00e1nchez-Quesada,Javier de Mendoza,Andrew D. Hamilton,Ernest Giralt Chem. Commun., 2000, 1399-1400
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